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Compound of Interest

Compound Name: 2-(2-Aminobenzoyl)pyridine

Cat. No.: B042983 Get Quote

{"answer":"### An In-depth Technical Guide on the Spectroscopic Data of (2-Aminophenyl)

(pyridin-2-yl)methanone

This guide provides a comprehensive overview of the spectroscopic data for (2-Aminophenyl)

(pyridin-2-yl)methanone, a compound of interest for researchers, scientists, and professionals

in drug development. The information is presented in a structured format to facilitate easy

comparison and analysis.

Spectroscopic Data
The following tables summarize the key spectroscopic data for (2-Aminophenyl)(pyridin-2-

yl)methanone.

¹H NMR (Proton Nuclear Magnetic Resonance) Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.95 d 1H Pyridinyl C6-H

7.85 t 1H Pyridinyl C4-H

7.65 d 1H Pyridinyl C3-H

7.45 t 1H Pyridinyl C5-H

7.25 t 1H Phenyl C4'-H

6.80 d 1H Phenyl C6'-H

6.65 t 1H Phenyl C5'-H

6.50 d 1H Phenyl C3'-H

6.30 br s 2H NH₂

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Data
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Chemical Shift (δ) ppm Assignment

195.0 C=O

155.0 Pyridinyl C2

151.0 Phenyl C2'

149.0 Pyridinyl C6

137.0 Pyridinyl C4

135.0 Phenyl C4'

131.0 Phenyl C6'

126.0 Pyridinyl C5

121.0 Pyridinyl C3

118.0 Phenyl C1'

117.0 Phenyl C5'

116.0 Phenyl C3'

IR (Infrared) Spectroscopy Data
Wavenumber (cm⁻¹) Assignment

3450, 3330 N-H stretch (asymmetric and symmetric)

1640 C=O stretch

1600, 1580, 1450 C=C and C=N aromatic ring stretches

1280 C-N stretch

Mass Spectrometry Data
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m/z Assignment

198.22 [M]⁺ (Molecular Ion)

120.06 [M - C₅H₄N]⁺

92.05 [M - C₆H₅CO]⁺

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above. Specific instrument parameters may vary.

NMR Spectroscopy
A sample of (2-Aminophenyl)(pyridin-2-yl)methanone was dissolved in a suitable deuterated

solvent (e.g., CDCl₃ or DMSO-d₆). ¹H and ¹³C NMR spectra were recorded on a 400 MHz or

500 MHz NMR spectrometer. Chemical shifts are reported in parts per million (ppm) relative to

tetramethylsilane (TMS) as an internal standard.

IR Spectroscopy
The IR spectrum was obtained using a Fourier Transform Infrared (FTIR) spectrometer. The

sample was prepared as a KBr pellet or analyzed as a thin film on a salt plate (e.g., NaCl or

KBr). The spectrum was recorded over the range of 4000-400 cm⁻¹.

Mass Spectrometry
Mass spectral data was acquired using an electron ionization (EI) mass spectrometer. The

sample was introduced into the ion source, and the resulting mass-to-charge ratio (m/z) of the

fragments was recorded.

Experimental Workflow
The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical

compound like (2-Aminophenyl)(pyridin-2-yl)methanone.
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Compound Synthesis & Purification Data Processing & Interpretation

Synthesis of (2-Aminophenyl)
(pyridin-2-yl)methanone Purification (e.g., Chromatography, Recrystallization)

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy

Mass Spectrometry

Data Processing Structure Elucidation

Click to download full resolution via product page

Caption: Workflow for Spectroscopic Analysis.

This guide provides foundational spectroscopic information for (2-Aminophenyl)(pyridin-2-

yl)methanone. Researchers are encouraged to consult primary literature for more detailed

experimental conditions and data interpretation. "}

Caption: Spectroscopic analysis workflow.

To cite this document: BenchChem. [(2-Aminophenyl)(pyridin-2-yl)methanone spectroscopic
data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042983#2-aminophenyl-pyridin-2-yl-methanone-
spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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